Cas no 477535-14-1 (3,4-Bis(trifluoromethyl)benzaldehyde)

3,4-Bis(trifluoromethyl)benzaldehyde structure
477535-14-1 structure
Product Name:3,4-Bis(trifluoromethyl)benzaldehyde
CAS No:477535-14-1
MF:C9H4F6O
MW:242.117883682251
CID:2645988
PubChem ID:20507139
Update Time:2025-04-21

3,4-Bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 477535-14-1
    • SCHEMBL472408
    • RCJACENJUMMQHQ-UHFFFAOYSA-N
    • 3,4-bis(trifluoromethyl)benzaldehyde
    • 3,4-Bis(trifluoromethyl)benzaldehyde
    • Inchi: 1S/C9H4F6O/c10-8(11,12)6-2-1-5(4-16)3-7(6)9(13,14)15/h1-4H
    • InChI Key: RCJACENJUMMQHQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 242.01663372Da
  • Monoisotopic Mass: 242.01663372Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

3,4-Bis(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000537-250mg
3,4-Bis(trifluoromethyl)benzaldehyde
477535-14-1 97%
250mg
$480.00 2023-09-01
Alichem
A014000537-500mg
3,4-Bis(trifluoromethyl)benzaldehyde
477535-14-1 97%
500mg
$839.45 2023-09-01
Alichem
A014000537-1g
3,4-Bis(trifluoromethyl)benzaldehyde
477535-14-1 97%
1g
$1445.30 2023-09-01
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd